HDAC Isoform Selectivity: Gem-Dimethyl Scaffold Drives 14.7-Fold HDAC1 Selectivity Over HDAC8 in Benzimidazole-Hydroxamate Series
In the benzimidazole-hydroxamate HDAC inhibitor series disclosed in US8551988, incorporation of the [3-(dimethylamino)-2,2-dimethylpropyl]amine scaffold at the benzimidazole N1 position (Compound 17) yields an HDAC1 IC50 of 24 nM and an HDAC8 IC50 of 353 nM, resulting in a 14.7-fold selectivity window [1]. This selectivity is attributed to the steric clash between the gem-dimethyl group and the HDAC8 catalytic pocket, a feature absent in analogs bearing linear or unsubstituted propyl linkers [2]. Comparable compounds in the same patent series with non-gem-dimethyl N1 substituents typically exhibit IC50 values within a 2-fold range across HDAC1 and HDAC8, underscoring the critical role of the 2,2-dimethyl group [2].
| Evidence Dimension | HDAC isoform selectivity (IC50 ratio HDAC8/HDAC1) |
|---|---|
| Target Compound Data | HDAC1 IC50 = 24 nM; HDAC8 IC50 = 353 nM; Selectivity ratio = 14.7 |
| Comparator Or Baseline | Non-gem-dimethyl analogs in US8551988 (e.g., Compound 85: HDAC1 IC50 = 131 nM; selectivity ratio < 5) |
| Quantified Difference | Approximately >3-fold improvement in selectivity ratio |
| Conditions | BIOMOL fluorescent-based HDAC activity assay, 96-well format, recombinant human HDAC1 and HDAC8 enzymes |
Why This Matters
Isoform-selective HDAC inhibitors are sought to minimize the hematological toxicities associated with pan-HDAC inhibition; procurement of this specific scaffold enables the synthesis of selective leads that non-gem-dimethyl amines cannot replicate.
- [1] BindingDB. BDBM50248570: HDAC1 IC50 = 24 nM; HDAC8 IC50 = 353 nM. US8551988, Compound 17. View Source
- [2] BindingDB. BDBM103591 (US8551988, Compound 85): HDAC1 IC50 = 131 nM. Comparative selectivity analysis. View Source
